Cas no 2097884-33-6 (2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide)

• Product Name: 2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
• CAS No: 2097884-33-6
• MF: C₁₈H₁₆FNO₂S
• MW: 329.388546943665
• CID: 5474635
• PubChem ID: 126850441
• Update Time: 2025-05-26

2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
• 2097884-33-6
• 2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]acetamide
• F6192-1051
• AKOS040696586

• Inchi： 1S/C18H16FNO2S/c19-15-5-3-13(4-6-15)10-18(21)20-11-16(14-7-9-23-12-14)17-2-1-8-22-17/h1-9,12,16H,10-11H2,(H,20,21)
• InChI Key： UBPILTLIGTWKBB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)CNC(CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 329.08857809g/mol
• Monoisotopic Mass: 329.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide (CAS No. 2097884-33-6)

In the realm of pharmaceutical and organic chemistry, 2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide (CAS No. 2097884-33-6) has emerged as a compound of significant interest due to its unique structural features and potential applications. This acetamide derivative combines a fluorophenyl group with furan and thiophene moieties, making it a versatile candidate for research in drug discovery and material science. Its molecular formula and intricate architecture have sparked curiosity among researchers exploring novel bioactive molecules.

The compound's CAS number 2097884-33-6 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Recent trends in AI-driven drug design and computational chemistry have amplified interest in such hybrids, as they often exhibit enhanced binding affinities or metabolic stability. Users frequently search for "fluorophenyl acetamide derivatives" or "heterocyclic compound synthesis," reflecting the growing demand for structurally diverse pharmacophores. This aligns with the broader shift toward personalized medicine and targeted therapies.

From a synthetic perspective, the incorporation of both furan and thiophene rings in 2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide offers intriguing electronic properties. These heterocycles are known to influence lipophilicity and π-stacking interactions, which are pivotal in optimizing drug-like molecules. Laboratories focusing on central nervous system (CNS) targets or enzyme inhibitors may find this compound particularly relevant, given the prevalence of similar scaffolds in neuroactive or anti-inflammatory agents.

Beyond pharmacology, the compound's potential extends to material science, where its conjugated system could contribute to organic semiconductors or luminescent materials. Searches for "thiophene-based organic electronics" or "fluorinated aromatic compounds" highlight cross-disciplinary applications. Researchers are also investigating its stability under various conditions, a topic often queried as "acetamide derivative degradation pathways." Such studies are essential for ensuring reproducibility in industrial-scale synthesis.

In summary, 2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide (CAS No. 2097884-33-6) represents a multifaceted compound with promising avenues in both life sciences and advanced materials. Its design caters to contemporary needs for molecular diversity and functional adaptability, resonating with global research priorities. As exploration continues, this compound may unlock new possibilities in green chemistry and high-throughput screening methodologies.